Cas no 2148483-98-9 (N,1-dimethyl-1H-1,2,3-triazol-4-amine)

• Product Name: N,1-dimethyl-1H-1,2,3-triazol-4-amine
• CAS No: 2148483-98-9
• MF: C₄H₈N₄
• MW: 112.13311958313
• MDL: MFCD30680203
• CID: 5616831
• PubChem ID: 22087370
• Update Time: 2025-05-25

N,1-dimethyl-1H-1,2,3-triazol-4-amine Chemical and Physical Properties

Names and Identifiers

• EN300-3185557
• SCHEMBL12173670
• N,1-dimethyl-1H-1,2,3-triazol-4-amine
• 2148483-98-9

• MDL： MFCD30680203
• Inchi： 1S/C4H8N4/c1-5-4-3-8(2)7-6-4/h3,5H,1-2H3
• InChI Key： FFEOKMMIJLOUHW-UHFFFAOYSA-N
• SMILES： N1(C)C=C(N=N1)NC

Computed Properties

• Exact Mass: 112.074896272g/mol
• Monoisotopic Mass: 112.074896272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 74.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 42.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidolactams Imidolactams
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidolactams

Additional information on N,1-dimethyl-1H-1,2,3-triazol-4-amine

Comprehensive Overview of N,1-dimethyl-1H-1,2,3-triazol-4-amine (CAS No. 2148483-98-9): Properties, Applications, and Industry Insights

N,1-dimethyl-1H-1,2,3-triazol-4-amine (CAS No. 2148483-98-9) is a specialized heterocyclic compound belonging to the 1,2,3-triazole family, which has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The compound's molecular framework, characterized by a triazole ring substituted with methyl and amine groups, offers versatile reactivity, making it a valuable intermediate in synthetic chemistry. Researchers and industry professionals frequently search for "N,1-dimethyl-1H-1,2,3-triazol-4-amine synthesis" or "CAS 2148483-98-9 applications," reflecting its growing relevance in drug discovery and material science.

In recent years, the demand for triazole derivatives like N,1-dimethyl-1H-1,2,3-triazol-4-amine has surged, driven by their role in developing small-molecule inhibitors and bioconjugation tools. The compound's amine functionality enables facile modifications, aligning with trends in click chemistry and targeted drug delivery systems. A common query, "how to purify N,1-dimethyl-1H-1,2,3-triazol-4-amine," underscores the practical challenges in handling this compound, which typically requires chromatographic techniques or recrystallization for optimal purity.

From a commercial perspective, CAS 2148483-98-9 is often explored for its potential in crop protection and antimicrobial agents, addressing global concerns about food security and antibiotic resistance. Its structure-activity relationship (SAR) is a hot topic in academic forums, with studies focusing on optimizing its bioavailability and selectivity. Environmental sustainability is another key focus, as industries seek "green synthesis methods for 1,2,3-triazole amines" to reduce waste and energy consumption.

Analytical characterization of N,1-dimethyl-1H-1,2,3-triazol-4-amine involves advanced techniques such as NMR spectroscopy, HPLC-MS, and X-ray crystallography, ensuring compliance with regulatory standards. The compound's stability under physiological conditions is frequently investigated, particularly for applications in proteomics and diagnostic imaging. Searches like "safety data sheet for CAS 2148483-98-9" highlight the importance of handling protocols, though it is classified as non-hazardous under normal conditions.

Innovations in catalytic triazole formation have further propelled interest in this compound, with researchers leveraging copper-catalyzed azide-alkyne cycloaddition (CuAAC) to streamline its production. The rise of AI-driven molecular design has also influenced its study, as computational models predict novel derivatives with enhanced binding affinity for therapeutic targets. As the scientific community prioritizes cost-effective scalability, N,1-dimethyl-1H-1,2,3-triazol-4-amine remains a focal point for interdisciplinary collaboration.

In summary, N,1-dimethyl-1H-1,2,3-triazol-4-amine (CAS No. 2148483-98-9) exemplifies the convergence of chemical innovation and industrial demand. Its adaptability across life sciences and material engineering ensures its prominence in future research, while eco-friendly synthesis methods and rigorous analytical validation continue to shape its trajectory. For those exploring "buy N,1-dimethyl-1H-1,2,3-triazol-4-amine," reputable suppliers typically offer custom synthesis services to meet diverse R&D requirements.